2-({5,9-Dimethyl-[1,2,4]triazolo[4,3-A]quinolin-1-YL}sulfanyl)-N-(2,4-dimethylphenyl)acetamide

• Molecular Formula: C22H22N4OS
• Molecular Weight: 390.5 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-2-[(5,9-dimethyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H22N4OS/c1-13-8-9-18(16(4)10-13)23-20(27)12-28-22-25-24-19-11-15(3)17-7-5-6-14(2)21(17)26(19)22/h5-11H,12H2,1-4H3,(H,23,27)
• InChI Key: FUBSGPVRJYAWOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C3N2C4=C(C=CC=C4C(=C3)C)C)C

Description

2-({5,9-Dimethyl-[1,2,4]triazolo[4,3-A]quinolin-1-YL}sulfanyl)-N-(2,4-dimethylphenyl)acetamide is a complex organic compound that belongs to the class of triazoloquinoline derivatives. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The unique structure of this compound, featuring a triazoloquinoline core, makes it a subject of interest for researchers exploring new therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({5,9-Dimethyl-[1,2,4]triazolo[4,3-A]quinolin-1-YL}sulfanyl)-N-(2,4-dimethylphenyl)acetamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Triazoloquinoline Core: The triazoloquinoline core can be synthesized through the cyclization of appropriate hydrazones with aldehydes under oxidative conditions.

Introduction of the Sulfanyl Group: The sulfanyl group can be introduced through nucleophilic substitution reactions, where a suitable thiol reacts with the triazoloquinoline intermediate.

Acetamide Formation: The final step involves the acylation of the intermediate with 2,4-dimethylphenylacetyl chloride to form the desired acetamide derivative.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

2-({5,9-Dimethyl-[1,2,4]triazolo[4,3-A]quinolin-1-YL}sulfanyl)-N-(2,4-dimethylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Thiols, alkyl halides, and other nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may lead to the formation of corresponding alcohols or amines.

Scientific Research Applications

2-({5,9-Dimethyl-[1,2,4]triazolo[4,3-A]quinolin-1-YL}sulfanyl)-N-(2,4-dimethylphenyl)acetamide has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly as an anticancer agent due to its ability to intercalate DNA.

Biological Studies: It can be used in studies exploring the interactions between small molecules and biological macromolecules, such as proteins and nucleic acids.

Chemical Biology: The compound can serve as a probe to investigate various biochemical pathways and molecular mechanisms.

Industrial Applications: Its potential use in the development of new materials with specific properties, such as thermal stability and reactivity, is also being explored.

Mechanism of Action

The mechanism of action of 2-({5,9-Dimethyl-[1,2,4]triazolo[4,3-A]quinolin-1-YL}sulfanyl)-N-(2,4-dimethylphenyl)acetamide involves its interaction with DNA. The compound is known to intercalate into the DNA double helix, disrupting the normal function of the DNA and inhibiting the proliferation of cancer cells . This intercalation is facilitated by the planar structure of the triazoloquinoline core, which allows it to insert between the base pairs of the DNA.

Comparison with Similar Compounds

Similar Compounds

[1,2,4]Triazolo[4,3-a]quinoxaline Derivatives: These compounds also exhibit DNA intercalation properties and have been studied for their anticancer activities.

[1,2,4]Triazolo[4,3-b][1,2,4]triazole Derivatives: Known for their thermal stability and energetic properties, these compounds are used in the development of new materials.

[1,2,4]Triazolo[1,5-a]pyridine Derivatives: These compounds are used as host materials in organic electronics due to their electron-transporting properties.

Uniqueness

The uniqueness of 2-({5,9-Dimethyl-[1,2,4]triazolo[4,3-A]quinolin-1-YL}sulfanyl)-N-(2,4-dimethylphenyl)acetamide lies in its specific combination of structural features, which confer both DNA intercalation ability and potential for diverse chemical modifications. This makes it a versatile compound for various scientific and industrial applications.